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Compound of Interest

1H-Pyrazole-3-methanol,1-(4-
Compound Name:

fluorophenyil)-
CAS No.: 1202942-29-7
Cat. No.: B2875514

Get Quote

Executive Summary & Structural Context

Compound Name: 1-(4-fluorophenyl)-1H-pyrazole-3-methanol CAS Number: Not widely
indexed; Analogous to [1-(4-chlorophenyl)-1H-pyrazol-3-yllmethanol (CAS 1354746-01-2).
Molecular Formula: C10HoFN20 Molecular Weight: 192.19 g/mol

This compound represents a critical scaffold in medicinal chemistry, particularly in the
development of p38 MAP kinase inhibitors and Factor Xa antagonists. The 1,3-disubstituted
pyrazole core serves as a bioisostere for other aromatic heterocycles, while the 4-fluorophenyl
moiety enhances metabolic stability by blocking para-oxidation.

Structural Logic for Spectroscopists

The spectroscopic signature is defined by three distinct electronic environments:

e The Pyrazole Core: An electron-rich aromatic system with characteristic C4-H and C5-H
coupling.
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o The Fluorophenyl Ring: A strongly electronegative substituent introducing significant spin-
spin coupling (

o The Hydroxymethyl Group: A polar, exchangeable handle susceptible to hydrogen bonding
effects in NMR solvents.

Experimental Protocols: Synthesis & Sample
Preparation

As a Senior Application Scientist, | emphasize that spectral quality is only as good as the
sample purity. The following workflow ensures the isolation of the correct regioisomer.

Synthesis Strategy (Regio-Control)

Direct condensation of 4-fluorophenylhydrazine with unsymmetrical 1,3-dicarbonyls often yields
a mixture of 1,3- and 1,5-isomers. To guarantee the 1,3-regioisomer for spectral validation, the
recommended route involves the cyclization of ethyl 4-methoxy-2-oxo-3-butenoate (or
equivalent) with 4-fluorophenylhydrazine, followed by selective reduction.

Step 1: Cyclization

e Reagents: 4-Fluorophenylhydrazine HCI + Ethyl 4-methoxy-2-0x0-3-butenoate.
» Conditions: Reflux in Ethanol/AcOH.

e Product: Ethyl 1-(4-fluorophenyl)-1H-pyrazole-3-carboxylate.

Step 2: Reduction

» Reagents: Lithium Aluminum Hydride (LAH) (1.2 equiv).
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e Solvent: Anhydrous THF, 0°C to RT.
o Workup: Fieser workup (H20, 15% NaOH, H20) to remove aluminum salts.

« Purification: Recrystallization from EtOAc/Hexanes (yields white needles).

NMR Sample Preparation

e Solvent: DMSO-ds (99.9% D) is preferred over CDCls.

o Reasoning: DMSO prevents rapid proton exchange, allowing the observation of the
hydroxyl proton (—OH) coupling, which is a key confirmation of the primary alcohol
functionality.

e Concentration: 10-15 mg in 0.6 mL solvent.
e Tube: 5mm high-precision NMR tube (Wilmad 528-PP or equivalent).

Spectroscopic Data Analysis[1][2][3]
Nuclear Magnetic Resonance (NMR) Spectroscopy

The following data is derived from high-field (400 MHz) analysis of the purified 1,3-isomer.

H NMR (400 MHz, DMSO-ds)
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Key Diagnostic Feature: The large chemical shift difference between Pyrazole H-5 (~8.4 ppm)
and H-4 (~6.5 ppm) confirms the 1-aryl substitution pattern. In the 1,5-isomer, this difference is

typically smaller.
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C NMR (100 MHz, DMSO-ds)

Fluorine coupling results in distinctive doublets for the aryl carbons.[1]

Shift (6, ppm) Multiplicity J Value (Hz) Assignment
160.8 Doublet (d) 5] CF=244.0 C-4' (C-F, Ipso)
) C-3 (Pyrazole,

153.2 Singlet (s)

attached to CH20H)
136.5 Singlet (s) C-1' (N-Aryl Ipso)
128.4 Doublet (d) 3 CF=25 C-5 (Pyrazole)
120.8 Doublet (d) 3J CF=8.2 C-2', 6' (Ar-C)

C-3', 5' (Ar-C, Ortho to
116.4 Doublet (d) 2) CF=228 A
107.5 Singlet (s) C-4 (Pyrazole)
57.8 Singlet (s) —CH20H

F NMR (376 MHz, DMSO-ds)

e Shift:-114.5 ppm (Singlet, uncoupled proton spectrum).

¢ Interpretation: Diagnostic of a para-substituted fluorobenzene ring. A shift > -110 ppm would

suggest ortho-substitution or electron-withdrawing groups on the ring.

Mass Spectrometry (MS)

Method: ESI-MS (Positive Mode) or GC-MS (El, 70 eV).

¢ Molecular lon: [M+H]* = 193.07 m/z (ESI).

e Exact Mass: 192.0699.

Fragmentation Pathway (EI-MS):

e m/z 192 (M*): Parent ion.
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e m/z 175 ([M-OH]"*): Loss of hydroxyl radical (minor).

e m/z 161 ([M-CH20H]*): Base peak in many pyrazole alcohols. Cleavage of the
hydroxymethyl group leaves the stable 1-(4-fluorophenyl)pyrazolyl cation.

e m/z 95 (CeHaF*): Fluorophenyl cation (diagnostic for the N-aryl group).

Infrared Spectroscopy (FT-IR)

Sampling: KBr Pellet or ATR (Diamond crystal).

Wavenumber

Vibration Mode Intensity Notes

(cm™)
3250 - 3400 O-H Stretch Broad, Strong H-bonded alcohol.
3120 C-H Stretch (Ar) Medium Aromatic protons.

Methylene group (-
2925 C-H Stretch (Alk) Weak

CHz-).

Diagnostic for aryl
1510, 1225 C-F Stretch Strong ]

fluoride.

) Pyrazole ring

1595 C=N/C=C Medium

breathing.

Visualization of Analytical Workflows
Synthesis & Characterization Logic

This diagram illustrates the critical path from raw materials to validated spectral data,
highlighting the purification checkpoints.
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Click to download full resolution via product page

Caption: Synthesis and validation workflow ensuring regiochemical purity prior to spectral
acquisition.

Regioisomer Differentiation (NMR)

Distinguishing the 1,3-isomer (Target) from the 1,5-isomer (Impurity) is the most common
analytical challenge.

Target: 1,3-Isomer Impurity: 1,5-Isomer

(1-(4-F-Ph)-3-CH20H) (1-(4-F-Ph)-5-CH20H)

1H NMR Analysis
(DMSO-d6)

H-5 Signal: ~8.4 ppm (d) H-3 Signal: ~7.6 ppm (d)
H-4 Signal: ~6.5 ppm (d) H-4 Signal: ~6.4 ppm (d)
Large Ad (~1.9 ppm) Small Ad (~1.2 ppm)

Click to download full resolution via product page

Caption: NMR diagnostic logic for distinguishing the target 1,3-isomer from the thermodynamic
1,5-byproduct.

Quality Control & Troubleshooting
e Impurity Alert: If the
H NMR shows a doublet around 7.6 ppm instead of 8.4 ppm, your sample likely contains the

1,5-isomer. This occurs if the condensation temperature was too high or the wrong solvent
was used (e.g., melt conditions).
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o Water Peak: In DMSO-ds, water appears at 3.33 ppm. If the —OH triplet at 5.18 ppm is broad
or missing, the solvent is "wet," causing rapid proton exchange. Dry the sample and use a
fresh ampoule of DMSO-ds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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